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Compound of Interest

Compound Name: Prelog-Djerassi lactone

CAS No.: 69056-12-8

Cat. No.: B12778666

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for two highly efficient and stereoselective

syntheses of (+)-Prelog-Djerassi lactone, a key chiral building block in the synthesis of

various macrolide antibiotics. The protocols are based on established and reliable

methodologies, offering high stereocontrol and good overall yields.

Method 1: Asymmetric Hydroformylation/Crotylation
Tandem Sequence
This modern approach provides a highly convergent and efficient route to (+)-Prelog-Djerassi
lactone, achieving the target molecule in only three isolation steps with an excellent overall

yield of 57%. The key steps involve a Rh(I)-catalyzed asymmetric hydroformylation/crotylation

tandem reaction to set three stereocenters in a single pot, followed by an ozonolysis/Wittig

olefination and a hydroxyl-directed asymmetric hydrogenation.[1][2][3][4]
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Workflow Diagram

Step 1: Tandem Asymmetric Hydroformylation/Crotylation
Step 2: Ozonolysis and Wittig Olefination Step 3: Asymmetric Hydrogenation and Lactonization Step 4: Deprotection and Final Lactonization

Vinyl Ortho Ester Homoallylic Alcohol

1. Rh(acac)(CO)2, (S,S,S)-Kelliphite
2. (Z)-Crotylboronate

(Sets C2, C3, C4 stereocenters) α,β-Unsaturated Ester

1. O3, PPh3
2. Ph3P=CHCO2Me PDL Ortho Ester

[Rh(cod)(R,R-DIPAMP)]+BF4-, H2
(Sets C6 stereocenter) (+)-Prelog-Djerassi

Lactone

1. Aqueous Acid
2. TMSCHN2

3. Otera's Catalyst

Click to download full resolution via product page

Caption: Synthetic workflow for (+)-Prelog-Djerassi lactone via asymmetric hydroformylation.

Quantitative Data Summary
Step Product Yield (%)

Diastereomeri
c Ratio (dr)

Enantiomeric
Ratio (er)

1. Tandem

Hydroformylation

/Crotylation

Homoallylic

Alcohol
75 >20:1 94:6

2.

Ozonolysis/Wittig

Olefination

α,β-Unsaturated

Ester
85 >20:1 (E:Z) -

3. Asymmetric

Hydrogenation
PDL Ortho Ester 90 >31:1 -

4. Deprotection

and

Lactonization

(+)-Prelog-

Djerassi Lactone
99 - -

Overall 57

Experimental Protocols
Step 1: Tandem Asymmetric Hydroformylation/Crotylation of Vinyl Ortho Ester
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To a solution of Rh(acac)(CO)2 (0.5 mol%) and (S,S,S)-Kelliphite (1.0 mol%) in toluene (0.2

M) is added vinyl ortho ester at room temperature.

The solution is pressurized with a 1:1 mixture of H2/CO (10 atm) and stirred at 60 °C for 24

hours.

The reaction is cooled to -78 °C, and a solution of (Z)-crotylboronate (1.5 equiv) in toluene is

added.

The mixture is stirred at -78 °C for 1 hour and then warmed to room temperature over 16

hours.

The reaction is quenched with an aqueous solution of Rochelle's salt and stirred vigorously

for 4 hours.

The aqueous layer is extracted with ethyl acetate, and the combined organic layers are

washed with brine, dried over MgSO4, filtered, and concentrated.

The crude product is purified by flash column chromatography (silica gel, hexanes/ethyl

acetate gradient) to afford the homoallylic alcohol.

Step 2: Ozonolysis and Wittig Olefination

A solution of the homoallylic alcohol in CH2Cl2 (0.1 M) is cooled to -78 °C, and ozone is

bubbled through the solution until a blue color persists.

The solution is purged with nitrogen, and triphenylphosphine (1.2 equiv) is added. The

mixture is allowed to warm to room temperature and stirred for 4 hours.

Methyl (triphenylphosphoranylidene)acetate (1.5 equiv) is added, and the mixture is stirred at

room temperature for 12 hours.

The solvent is removed under reduced pressure, and the residue is purified by flash column

chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the α,β-unsaturated

ester.

Step 3: Asymmetric Hydrogenation
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To a solution of the α,β-unsaturated ester in CH2Cl2 (0.1 M) is added [Rh(cod)(R,R-

DIPAMP)]+BF4- (1 mol%).

The flask is evacuated and backfilled with hydrogen (3 atm).

The reaction is stirred at room temperature for 24 hours.

The solvent is removed under reduced pressure, and the crude product is purified by flash

column chromatography (silica gel, hexanes/ethyl acetate gradient) to give the saturated

ortho ester.

Step 4: Deprotection and Final Lactonization

The saturated ortho ester is dissolved in a 3:1 mixture of THF and 1 M HCl (0.1 M) and

stirred at room temperature for 2 hours.

The reaction is neutralized with saturated aqueous NaHCO3 and extracted with ethyl

acetate.

The combined organic layers are dried over MgSO4, filtered, and concentrated.

The crude carboxylic acid is dissolved in a 1:1 mixture of toluene and methanol (0.1 M), and

TMSCHN2 (2.0 M in hexanes, 1.2 equiv) is added dropwise until a yellow color persists.

After 30 minutes, the excess TMSCHN2 is quenched with acetic acid, and the solvent is

removed.

The resulting methyl ester is dissolved in toluene (0.1 M), and Otera's catalyst (distannoxane

complex, 2 mol%) is added.

The mixture is heated to 80 °C for 12 hours.

The solvent is evaporated, and the residue is purified by flash column chromatography (silica

gel, hexanes/ethyl acetate gradient) to afford (+)-Prelog-Djerassi lactone.

Method 2: Evans Aldol Reaction Approach
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This classic and highly reliable method utilizes a chiral oxazolidinone auxiliary to control the

stereochemistry of key bond-forming reactions. The synthesis involves a diastereoselective

alkylation followed by a highly stereoselective Evans-boron aldol reaction.[5][6][7]

Workflow Diagram

Step 1: Diastereoselective Alkylation
Step 2: Reductive Cleavage Step 3: Oxidation to Aldehyde Step 4: Evans Aldol Reaction Step 5: Ozonolysis and Oxidative Workup Step 6: Lactonization

N-Propionyl Chiral Imide Alkylated Imide

1. LiN(iPr)2
2. Methallyl Iodide

(Sets C4 stereocenter) Primary AlcoholLiAlH4 Chiral AldehydeParikh-Doering Oxidation Aldol Adduct

N-Propionyl Chiral Imide
Bu2BOTf, Et3N

(Sets C2, C3 stereocenters) Hydroxy Carboxylic Acid

1. O3, Sudan Red 7B
2. H2O2 (+)-Prelog-Djerassi

Lactone
p-TsOH, Benzene

Click to download full resolution via product page

Caption: Synthetic workflow for (+)-Prelog-Djerassi lactone via the Evans aldol reaction.

Quantitative Data Summary
Step Product Yield (%)

Diastereomeric
Ratio (dr)

1. Diastereoselective

Alkylation
Alkylated Imide 73 97:3

2. Reductive

Cleavage
Primary Alcohol >90 -

3. Oxidation to

Aldehyde
Chiral Aldehyde 85-91 -

4. Evans Aldol

Reaction
Aldol Adduct 71 >400:1 (erythro:threo)

5. Ozonolysis and

Oxidative Workup

Hydroxy Carboxylic

Acid
~80 -

6. Lactonization
(+)-Prelog-Djerassi

Lactone
>90 -
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Experimental Protocols
Step 1: Diastereoselective Alkylation

A solution of the (1S,2R)-norephedrine-based N-propionyl imide in THF (0.5 M) is cooled to

-78 °C.

Lithium diisopropylamide (1.1 equiv) is added dropwise, and the solution is stirred for 30

minutes.

Methallyl iodide (1.2 equiv) is added, and the reaction is stirred at -78 °C for 4 hours.

The reaction is quenched with saturated aqueous NH4Cl and warmed to room temperature.

The aqueous layer is extracted with ether, and the combined organic layers are washed with

brine, dried over MgSO4, filtered, and concentrated.

The crude product is purified by flash column chromatography (silica gel, hexanes/ethyl

acetate gradient) to yield the alkylated imide.

Step 2: Reductive Cleavage

To a suspension of LiAlH4 (2.0 equiv) in ether (0.5 M) at 0 °C is added a solution of the

alkylated imide in ether.

The mixture is stirred at 0 °C for 1 hour.

The reaction is carefully quenched by the sequential addition of water, 15% aqueous NaOH,

and water.

The resulting slurry is filtered through Celite, and the filtrate is concentrated to give the crude

primary alcohol, which is used in the next step without further purification.

Step 3: Oxidation to Aldehyde

To a solution of the primary alcohol in a 1:1 mixture of CH2Cl2 and DMSO (0.5 M) is added

triethylamine (5.0 equiv).
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The solution is cooled to 0 °C, and a solution of sulfur trioxide pyridine complex (3.0 equiv) in

DMSO is added dropwise.

The reaction is stirred at 0 °C for 1 hour and then quenched with water.

The aqueous layer is extracted with ether, and the combined organic layers are washed with

brine, dried over MgSO4, filtered, and concentrated.

The crude aldehyde is purified by flash column chromatography (silica gel, hexanes/ethyl

acetate gradient).

Step 4: Evans Aldol Reaction

A solution of N-propionyl chiral imide in CH2Cl2 (0.5 M) is cooled to 0 °C, and di-n-

butylboron triflate (1.1 equiv) is added, followed by triethylamine (1.2 equiv).

The mixture is stirred for 30 minutes, then cooled to -78 °C.

A solution of the chiral aldehyde in CH2Cl2 is added dropwise.

The reaction is stirred at -78 °C for 2 hours and then at 0 °C for 1 hour.

The reaction is quenched with a pH 7 phosphate buffer and extracted with CH2Cl2.

The combined organic layers are washed with brine, dried over MgSO4, filtered, and

concentrated.

The aldol adduct is purified by crystallization or flash column chromatography.

Step 5: Ozonolysis and Oxidative Workup

A solution of the aldol adduct and a catalytic amount of Sudan Red 7B in CH2Cl2 (0.1 M) is

cooled to -78 °C.

Ozone is bubbled through the solution until the red color disappears.

The solution is purged with nitrogen, and 30% aqueous H2O2 (10 equiv) is added.
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The mixture is warmed to room temperature and stirred vigorously for 12 hours.

The layers are separated, and the aqueous layer is extracted with CH2Cl2.

The combined organic layers are dried over MgSO4, filtered, and concentrated to give the

hydroxy carboxylic acid.

Step 6: Lactonization

A solution of the hydroxy carboxylic acid and a catalytic amount of p-toluenesulfonic acid in

benzene (0.05 M) is heated to reflux with a Dean-Stark trap for 4 hours.

The reaction is cooled to room temperature, washed with saturated aqueous NaHCO3 and

brine, dried over MgSO4, filtered, and concentrated.

The crude product is purified by crystallization or flash column chromatography to afford (+)-

Prelog-Djerassi lactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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the-stereoselective-synthesis-of-prelog-djerassi-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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